Cas no 1501623-08-0 (2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester
• CAS No: 1501623-08-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5272902
• Update Time: 2025-10-21

2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester
• Methyl 3-isopentyl-2,3-dimethyloxirane-2-carboxylate

• Inchi： 1S/C11H20O3/c1-8(2)6-7-10(3)11(4,14-10)9(12)13-5/h8H,6-7H2,1-5H3
• InChI Key： VRHDZROVRQMPIJ-UHFFFAOYSA-N
• SMILES： O1C(C)(CCC(C)C)C1(C)C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester

Comprehensive Guide to 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester (CAS No. 1501623-08-0)

2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester (CAS No. 1501623-08-0) is a specialized epoxide derivative with unique chemical properties and applications in various industries. This compound, often referred to as a methyl ester of dimethyl-substituted oxirane, has garnered attention due to its potential in pharmaceutical intermediates, flavor and fragrance synthesis, and material science. Its molecular structure, featuring a reactive oxirane ring and a branched alkyl chain, makes it a versatile building block for organic synthesis.

The CAS No. 1501623-08-0 is critical for researchers and manufacturers seeking high-purity epoxide compounds. Recent trends in green chemistry and sustainable synthesis have increased interest in such molecules, as they can be used to develop biodegradable polymers and eco-friendly coatings. Additionally, the compound’s potential role in drug discovery has been explored, particularly in the design of small-molecule therapeutics targeting inflammatory pathways.

One of the most searched questions about 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester relates to its synthesis methods. Researchers often look for efficient catalytic processes or microwave-assisted reactions to produce this compound with high yield and minimal waste. Another hot topic is its stability under different conditions, as understanding its degradation profile is essential for industrial applications. The compound’s solubility in organic solvents and compatibility with other reagents are also frequently discussed in academic forums.

In the flavor and fragrance industry, CAS No. 1501623-08-0 is valued for its ability to contribute to complex aroma profiles. Its ester functionality and branched structure make it suitable for creating fruity or woody notes, aligning with the growing demand for natural-like synthetic ingredients. With consumers increasingly favoring clean-label products, this compound’s role in sustainable fragrance development is gaining traction.

From a market perspective, the demand for 2-Oxiranecarboxylic acid derivatives is expected to rise, driven by advancements in specialty chemicals and custom synthesis. Companies specializing in fine chemicals are investing in scalable production techniques to meet the needs of pharmaceutical and cosmetic sectors. Regulatory compliance, such as REACH and FDA guidelines, is another key consideration for suppliers aiming to expand their global footprint.

In summary, 2-Oxiranecarboxylic acid, 2,3-dimethyl-3-(3-methylbutyl)-, methyl ester (CAS No. 1501623-08-0) is a multifaceted compound with significant potential across research, industry, and innovation. Its applications in green chemistry, fragrance design, and drug development highlight its importance in modern science. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing challenges related to sustainability and functional material design.